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Compound of Interest

Compound Name: 1,3-Diphenylacetone

Cat. No.: B089425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1,3-diphenylacetone (also known as

dibenzyl ketone), a versatile organic compound with significant applications in synthesis,

materials science, and pharmaceuticals.

Chemical Identity and Properties
1,3-Diphenylacetone is an organic compound featuring two benzyl groups attached to a

central carbonyl group.[1] Its structure results in an electrophilic central carbonyl carbon and

slightly nucleophilic adjacent carbons, making it a valuable reagent in various chemical

reactions.[1]

CAS Number: 102-04-5[2][3][4][5]

Synonyms: Dibenzyl ketone, 1,3-Diphenyl-2-propanone[1][2]

Table 1: Physicochemical Properties of 1,3-Diphenylacetone
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Property Value Source(s)

Molecular Formula C₁₅H₁₄O [2][4][6]

Molecular Weight 210.27 - 210.28 g/mol [1][2][4][6]

Appearance
White to light yellow solid,

crystalline mass, or liquid melt
[1][2][7]

Melting Point 30 - 36 °C (86 - 96.8 °F) [1][2][6][7]

Boiling Point 330 °C (626 °F) [1][2][6][7][8]

Solubility

Almost insoluble in water;

soluble in alcohol and oils;

slightly soluble in propylene

glycol.

[7][8]

Density 1.040 - 1.069 g/cm³ [1][8]

Flash Point > 110 °C (> 230 °F) [8][9]

Stability
Stable under normal

temperatures and pressures.
[7][9]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,3-
diphenylacetone.

Table 2: Spectroscopic Data Identifiers for 1,3-Diphenylacetone
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Spectroscopic Data Identifier/Reference

¹H NMR Spectrum
Available from chemical suppliers and

databases.[10]

¹³C NMR Spectrum
Available from chemical suppliers and

databases.[10]

Infrared (IR) Spectrum Conforms to structure.[3][10][11]

Mass Spectrum (MS) Available in online databases.[10][12]

Beilstein Registry Number 974767

EC Number 203-000-0

PubChem Substance ID 7593 / 24893606

Synthesis and Experimental Protocols
Several methods exist for the synthesis of 1,3-diphenylacetone. Below are detailed protocols

for common laboratory-scale preparations.

This traditional method involves the pyrolysis of phenylacetic acid or its salts.[13]

Experimental Protocol:

Phenylacetic acid is reacted with acetic anhydride and anhydrous potassium acetate.

The mixture is refluxed for two hours at 140-150 °C.[1]

During reflux, the mixture is slowly distilled to remove the acetic acid byproduct. Carbon

dioxide is evolved during this step.[1]

The resulting liquid, containing dibenzyl ketone, is carefully heated. Heating above 200-

205 °C should be avoided to prevent resinification and a decrease in yield.[1]

Further purification can be achieved through distillation or chromatography.
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This modern approach offers a convenient and high-purity route to symmetrical 1,3-
diphenylacetone derivatives.[13]

Experimental Protocol:

Add toluene and sodium hydride (NaH, 60 wt% in mineral oil) to a reactor under a nitrogen

atmosphere.[13]

Set the recirculating bath to 25 °C.

Slowly add ethyl phenylacetate dropwise while stirring. Caution: Maintain a high nitrogen

purge to dilute the hydrogen gas generated.[13]

An initial exotherm to 40-45 °C may be observed during the addition.[13]

The reaction proceeds through a Claisen condensation to form a β-keto ester, which is

then hydrolyzed and decarboxylated to yield 1,3-diphenylacetone.

This method utilizes the oxidation of the corresponding alcohol.

Experimental Protocol:

Dissolve racemic 1,3-diphenyl-1-propanol in acetone.[14]

Add Jones reagent dropwise until the orange color persists, indicating the completion of

the oxidation.[14]

Stir the reaction for 30 minutes.[14]

Quench the reaction by adding 2-propanol.[14]

Decant the solvent from the precipitated solids. Wash the solids with ethyl acetate.

Combine the organic fractions, wash with water, dry, and concentrate.

Purify the crude product by filtering through a plug of silica gel.[14]

Chemical Reactions and Applications
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1,3-Diphenylacetone is a key building block in organic synthesis.

Aldol Condensation: It is frequently used in an aldol condensation reaction with benzil in the

presence of a base to create tetraphenylcyclopentadienone, a precursor for polycyclic

aromatic compounds used in materials science.[1][5]

Pharmaceutical and Fine Chemical Intermediate: It serves as an intermediate in the

synthesis of pharmaceuticals, including analgesics and anti-inflammatory agents.[2][4]

Fragrance Industry: It is used as a trace ingredient in floral perfume compositions and fruit

flavorings to act as a modifier and impart a softer odor.[5][7]

The following diagram illustrates the role of 1,3-diphenylacetone as a key reactant in the

synthesis of tetraphenylcyclopentadienone.
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1,3-Diphenylacetone

Aldol Condensation

Benzil

Base (e.g., KOH) Catalyst

Solvent (e.g., Ethanol) Medium

TetraphenylcyclopentadienoneForms
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Start: Select Synthesis Route
(e.g., from Phenylacetate)

1. Reaction Setup
- Add reagents (Toluene, NaH)

- Inert Atmosphere (N₂)

2. Substrate Addition
- Add Ethyl Phenylacetate dropwise

- Monitor Temperature

3. Reaction
- Claisen Condensation

- Hydrolysis & Decarboxylation

4. Workup & Extraction
- Quench Reaction

- Separate Organic Layer

5. Purification
- Column Chromatography or

- Distillation

6. Analysis
- NMR, IR, GC-MS

- Purity Check

Final Product:
Pure 1,3-Diphenylacetone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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